Cas no 7126-41-2 (Phenyl(1H-pyrrol-3-yl)methanone)

• Product Name: Phenyl(1H-pyrrol-3-yl)methanone
• CAS No: 7126-41-2
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD02179582
• CID: 572521
• PubChem ID: 2773234
• Update Time: 2025-04-19

Phenyl(1H-pyrrol-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl(1H-pyrrol-3-yl)methanone
• 3-Benzoylpyrrole
• Methanone,phenyl-1H-pyrrol-3-yl-
• 3-benzoyl-1H-pyrrole
• A866470
• 3-benzoylpyrrole, AldrichCPR
• Phenyl-(1H-pyrrol-3-yl)-methanone
• MFCD02179582
• SCHEMBL4516770
• D84176
• AB11365
• DSNSKSWTLGZGAN-UHFFFAOYSA-N
• FT-0777948
• Methanone, phenyl-1H-pyrrol-3-yl-
• AKOS000320145
• 7126-41-2
• PS-3299
• DTXSID00378296

• MDL： MFCD02179582
• Inchi： 1S/C11H9NO/c13-11(10-6-7-12-8-10)9-4-2-1-3-5-9/h1-8,12H
• InChI Key： DSNSKSWTLGZGAN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CNC=1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Melting Point: 88-90
• PSA: 32.86000
• LogP: 2.24570

Phenyl(1H-pyrrol-3-yl)methanone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones